Cas no 25173-73-3 (3-(2,3-Dimethylphenyl)propanoic acid)

• Product Name: 3-(2,3-Dimethylphenyl)propanoic acid
• CAS No: 25173-73-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5009062
• PubChem ID: 13809866
• Update Time: 2025-05-22

3-(2,3-Dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethylphenyl)propanoic acid
• dimethylbenzenepropanoic acid
• SBB084096
• 3-(2',3'-Dimethylphenyl)propionic acid
• 3-(2,3-Dimethylphenyl)propanoic acid

• Inchi： 1S/C11H14O2/c1-8-4-3-5-10(9(8)2)6-7-11(12)13/h3-5H,6-7H2,1-2H3,(H,12,13)
• InChI Key： CUKGYBNTGJFOLQ-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,3-Dimethylphenyl)propanoic acid

3-(2,3-Dimethylphenyl)propanoic Acid (CAS No. 25173-73-3): A Comprehensive Overview

3-(2,3-Dimethylphenyl)propanoic acid, also known by its CAS registry number 25173-73-3, is a compound of significant interest in various fields of chemistry and materials science. This organic compound belongs to the class of aromatic carboxylic acids, characterized by its unique structure that combines a substituted phenyl group with a propanoic acid moiety. The molecule's structure is defined by a benzene ring substituted with two methyl groups at the 2 and 3 positions, connected to a three-carbon chain ending in a carboxylic acid group. This combination imparts distinctive chemical and physical properties to the compound, making it valuable for both academic research and industrial applications.

The synthesis of 3-(2,3-Dimethylphenyl)propanoic acid typically involves multi-step organic reactions, often starting from benzene derivatives. One common approach is the Friedel-Crafts alkylation or acylation followed by oxidation to introduce the carboxylic acid group. The exact synthetic pathway may vary depending on the desired purity and scale of production. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound, aligning with the growing demand for sustainable chemical processes.

From a structural perspective, 3-(2,3-Dimethylphenyl)propanoic acid exhibits a planar aromatic system due to the benzene ring, which contributes to its stability and reactivity. The methyl substituents at positions 2 and 3 on the phenyl ring create steric hindrance, influencing the compound's solubility and reactivity in different solvents. The carboxylic acid group introduces acidity, making this compound potentially useful in applications requiring proton-donating properties.

Recent studies have explored the potential of 3-(2,3-Dimethylphenyl)propanoic acid in drug design and development. Researchers have investigated its ability to act as a scaffold for bioactive molecules due to its versatile structure. For instance, derivatives of this compound have shown promise as inhibitors of certain enzymes involved in metabolic disorders. Additionally, its role as an intermediate in the synthesis of more complex molecules has been highlighted in several patent filings and research publications.

In terms of physical properties, 3-(2,3-Dimethylphenyl)propanoic acid is typically a white crystalline solid with a melting point around 110°C. Its solubility in water is moderate due to the balance between hydrophilic (carboxylic acid) and hydrophobic (aromatic ring) groups. This property makes it suitable for use in both aqueous and organic solvent systems depending on the application.

One of the most exciting developments involving CAS No. 25173-73-3 is its application in materials science. Researchers have explored its use as a building block for polymeric materials with tailored properties such as improved thermal stability or mechanical strength. For example, derivatives of this compound have been incorporated into polyurethanes to enhance their resistance to environmental factors like UV light and moisture.

The environmental impact of 3-(2,3-Dimethylphenyl)propanoic acid has also come under scrutiny as part of broader efforts to assess the sustainability of chemical compounds. Studies indicate that under certain conditions, this compound can undergo biodegradation through microbial action, though further research is needed to fully understand its environmental fate.

In conclusion, CAS No. 25173-73-3, or 3-(2,3-Dimethylphenyl)propanoic acid, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure provides opportunities for innovation in drug development, materials science, and beyond. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.